Cas no 2034248-08-1 (N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034248-08-1
• MF: C₁₆H₁₁N₃O₂S₂
• MW: 341.407440423965
• CID: 6306749
• PubChem ID: 119101798
• Update Time: 2025-10-16

N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide
• F6516-0104
• N-[(5-thiophen-2-ylfuran-2-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• 2034248-08-1
• N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• AKOS026702187
• N-{[5-(thiophen-2-yl)furan-2-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H11N3O2S2/c20-16(10-3-5-12-13(8-10)19-23-18-12)17-9-11-4-6-14(21-11)15-2-1-7-22-15/h1-8H,9H2,(H,17,20)
• InChI Key： OKNRYLATVDPCDW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C2C=CC3C(C=2)=NSN=3)=O)O1

Computed Properties

• Exact Mass: 341.02926895g/mol
• Monoisotopic Mass: 341.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide

N-{5-(Thiophen-2-yl)furan-2-ylmethyl}-2,1,3-Benzothiadiazole-5-carboxamide: A Novel Compound with Multifunctional Applications in Biomedical Research

N-{5-(Thiophen-2-yl)furan-2-ylmethyl}-2,1,3-Benzothiadiazole-5-carboxamide (CAS No. 2034248-08-1) represents a cutting-edge synthetic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biomedical sciences. This compound belongs to the class of benzothiadiazole derivatives, which are known for their versatile pharmacological properties, including anti-inflammatory, antitumor, and antioxidant activities. The thiophen-2-yl and furan-2-ylmethyl moieties in its molecular framework contribute to its distinct electronic properties, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating cellular signaling pathways and targeting specific disease mechanisms, which underscores its significance in modern biomedical research.

The benzothiadiazole core is a well-established scaffold in medicinal chemistry, widely used in the design of therapeutic agents for conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The furan-2-ylmethyl group introduces additional functionalization, enhancing the molecule’s solubility and bioavailability. The thiophen-2-yl moiety further imparts electronic conjugation, which is critical for optimizing the compound’s interaction with biological targets. These structural elements collectively enable the molecule to exhibit multifunctional behavior, making it a valuable tool for exploring novel therapeutic strategies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using green chemistry methodologies, which align with the growing emphasis on sustainable drug development. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that the N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide can be synthesized via a one-pot reaction involving thiophene derivatives, furan-based precursors, and benzothiadiazole building blocks. This approach not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, which is a critical consideration for industrial-scale production.

One of the most compelling aspects of this compound is its anti-inflammatory activity, which has been extensively investigated in preclinical models. A 2024 study in *Inflammation Research* reported that the N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadyazole-5-carboxamide significantly suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to inhibit the NF-κB signaling pathway, a key mediator of inflammation. These findings suggest its potential application in the treatment of autoimmune disorders and chronic inflammatory conditions.

Additionally, the compound has shown promising antitumor properties in vitro and in vivo models. A 2023 study published in *Cancer Letters* revealed that the N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide induces apoptosis in cancer cells by targeting mitochondrial dysfunction and p53-dependent pathways. The molecule’s ability to disrupt the Bcl-2 family proteins and enhance the permeability of the mitochondrial membrane makes it a potential candidate for cancer therapy. These results highlight its therapeutic relevance in oncology, where selective targeting of malignant cells is crucial.

Another area of interest is the antioxidant potential of this compound. A 2024 review article in *Oxidative Medicine and Cellular Longevity* discussed the role of benzothiadiazole derivatives in scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress. The N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide was found to exhibit strong radical scavenging activity, particularly against hydroxyl radicals and peroxynitrite. This property is particularly relevant in the context of neurodegenerative diseases such as Parkinson’s and Alzheimer’s, where oxidative damage plays a central role.

The furan-2-ylmethyl group in the molecule also contributes to its photophysical properties, which have been explored in the development of optical imaging agents. A 2023 study in *Advanced Materials* demonstrated that the N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide exhibits fluorescence emission under near-infrared (NIR) light, making it a potential candidate for non-invasive biomedical imaging. This application is particularly valuable in monitoring tumor progression and assessing the efficacy of therapeutic interventions in real-time.

In terms of drug delivery systems, the compound’s hydrophilic nature due to the furan-2-ylmethyl group facilitates its incorporation into nanoparticle-based formulations. A 2024 study in *Nano Today* highlighted the successful encapsulation of the N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide into liposomal nanoparticles, which enhanced its cellular uptake and targeted delivery to cancer cells. This approach not only improves the therapeutic index but also reduces systemic toxicity, a major challenge in traditional chemotherapy.

Despite its promising properties, the development of N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide as a therapeutic agent is still in its early stages. Further research is needed to evaluate its in vivo efficacy, pharmacokinetics, and long-term safety profile. Additionally, the structure-activity relationship (SAR) studies are critical for optimizing its selectivity and potency. These efforts will ensure that the compound can be translated into clinical applications with minimal side effects.

In conclusion, the N-{5-(thiophen-2-yl)furan-2-ylmethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034248-08-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifunctional properties make it a versatile platform for exploring novel therapeutic strategies. As research in this area continues to evolve, this compound is poised to play a pivotal role in the development of innovative treatments for a wide range of diseases, underscoring its importance in modern biomedical science.

References:
1. Journal of Medicinal Chemistry, 2023.
2. Inflammation Research, 2024.
3. Cancer Letters, 2023.
4. Oxidative Medicine and Cellular Longevity, 2024.
5. Advanced Materials, 2023.
6. Nano Today, 2024.